Cas no 2137144-82-0 ((3S)-3-{(benzyloxy)carbonylamino}-3-(6-fluoropyridin-3-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(6-fluoropyridin-3-yl)propanoic acid
• CAS No: 2137144-82-0
• MF: C₁₆H₁₅FN₂O₄
• MW: 318.299707651138
• CID: 6122170
• PubChem ID: 165493683
• Update Time: 2025-08-03

(3S)-3-{(benzyloxy)carbonylamino}-3-(6-fluoropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(6-fluoropyridin-3-yl)propanoic acid
• EN300-1164679
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(6-fluoropyridin-3-yl)propanoic acid
• 2137144-82-0

• Inchi： 1S/C16H15FN2O4/c17-14-7-6-12(9-18-14)13(8-15(20)21)19-16(22)23-10-11-4-2-1-3-5-11/h1-7,9,13H,8,10H2,(H,19,22)(H,20,21)/t13-/m0/s1
• InChI Key： LSCCQDCSPMLQBO-ZDUSSCGKSA-N
• SMILES： FC1=CC=C(C=N1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.10158513g/mol
• Monoisotopic Mass: 318.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.5Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(6-fluoropyridin-3-yl)propanoic acid

Comprehensive Guide to (3S)-3-{(benzyloxy)carbonylamino}-3-(6-fluoropyridin-3-yl)propanoic acid (CAS No. 2137144-82-0)

(3S)-3-{(benzyloxy)carbonylamino}-3-(6-fluoropyridin-3-yl)propanoic acid (CAS No. 2137144-82-0) is a specialized chiral compound with significant applications in pharmaceutical research and organic synthesis. This molecule features a 6-fluoropyridin-3-yl group, a benzyloxycarbonyl (Cbz) protecting group, and a propanoic acid moiety, making it a versatile intermediate for drug development. Researchers and chemists frequently search for this compound due to its role in peptide synthesis, enzyme inhibition studies, and medicinal chemistry.

The growing interest in fluorinated pyridine derivatives has positioned (3S)-3-{(benzyloxy)carbonylamino}-3-(6-fluoropyridin-3-yl)propanoic acid as a key building block in modern drug discovery. Its unique structure allows for selective modifications, which are crucial in designing targeted therapeutics for diseases such as cancer, inflammation, and neurological disorders. The presence of the fluorine atom enhances the compound's metabolic stability and binding affinity, making it a valuable asset in bioactive molecule design.

One of the most searched questions related to this compound is: "What are the applications of (3S)-3-{(benzyloxy)carbonylamino}-3-(6-fluoropyridin-3-yl)propanoic acid in drug development?" The answer lies in its ability to serve as a precursor for peptidomimetics and small-molecule inhibitors. The Cbz-protected amino acid functionality ensures compatibility with solid-phase peptide synthesis (SPPS), while the 6-fluoropyridine ring contributes to improved pharmacokinetic properties.

Another trending topic in the scientific community is the demand for chiral intermediates with high enantiomeric purity. (3S)-3-{(benzyloxy)carbonylamino}-3-(6-fluoropyridin-3-yl)propanoic acid meets this need, as its (3S)-configuration is essential for producing optically active pharmaceuticals. Laboratories and manufacturers often seek this compound for asymmetric synthesis and catalysis studies, where stereochemical control is critical.

From an industrial perspective, the synthesis and scalability of (3S)-3-{(benzyloxy)carbonylamino}-3-(6-fluoropyridin-3-yl)propanoic acid are subjects of ongoing research. Innovations in green chemistry and flow reactor technology have improved the efficiency of producing such complex molecules. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of academic and commercial researchers.

In summary, (3S)-3-{(benzyloxy)carbonylamino}-3-(6-fluoropyridin-3-yl)propanoic acid (CAS No. 2137144-82-0) is a multifaceted compound with broad utility in pharmaceuticals, biochemistry, and material science. Its relevance in contemporary research ensures sustained interest, making it a staple in the toolkit of chemists and biologists alike.